Cas no 1119899-42-1 (Benzo[b]thiophene-6-carbonitrile, 3-methyl-)

• Product Name: Benzo[b]thiophene-6-carbonitrile, 3-methyl-
• CAS No: 1119899-42-1
• MF: C₁₀H₇NS
• MW: 173.234280824661
• CID: 2129943
• Update Time: 2023-08-04

Benzo[b]thiophene-6-carbonitrile, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-methylbenzo[b]thiophene-6-carbonitrile
• Benzo[b]thiophene-6-carbonitrile, 3-methyl-

• Inchi： 1S/C10H7NS/c1-7-6-12-10-4-8(5-11)2-3-9(7)10/h2-4,6H,1H3
• InChI Key： IRYKQBWEYYQGIP-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C=CC(C#N)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Topological Polar Surface Area: 52